5-fluoro-2,4-dimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine

• IUPAC Name: 4-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C17H20FN7O/c1-10-14(18)17(23-11(2)22-10)26-8-12-3-5-25(6-4-12)16-13-7-21-24-15(13)19-9-20-16/h7,9,12H,3-6,8H2,1-2H3,(H,19,20,21,24)
• InChI Key: GOHOWMDOECXTBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=NC=NC4=C3C=NN4)F
• Molecular Formula: C17H20FN7O
• Molecular Weight: 357.4 g/mol
• CAS No.: 2640951-31-9

Description

This compound features a pyrimidine core substituted with fluorine and methyl groups at positions 5, 2, and 4, respectively. A piperidin-4-ylmethoxy group at position 6 is further functionalized with a 1H-pyrazolo[3,4-d]pyrimidin-4-yl moiety. The fluorine atom may enhance metabolic stability, while the methyl groups could influence lipophilicity and bioavailability.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from the G1 phase to the S phase.

Mode of Action

The compound inhibits CDK2, thereby disrupting the normal progression of the cell cycle. By inhibiting CDK2, the compound prevents the phosphorylation of key proteins involved in cell cycle progression, leading to cell cycle arrest.

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle regulatory pathway . CDK2 is responsible for the phosphorylation of Retinoblastoma protein (Rb), a tumor suppressor protein. When Rb is phosphorylated, it releases E2F transcription factors, which then activate genes necessary for DNA synthesis and cell cycle progression. By inhibiting CDK2, this compound prevents the release of E2F, thereby halting the cell cycle.

Pharmacokinetics

These properties can influence the compound’s bioavailability, which is a critical factor in its effectiveness as a drug.

Result of Action

The result of the compound’s action is a significant inhibition of cell growth. This is achieved through the induction of cell cycle arrest, which prevents the cells from proliferating. In addition, the compound has been shown to induce apoptosis in certain cell lines.

Biochemical Analysis

Biochemical Properties

5-fluoro-2,4-dimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine is a pyrimidine derivative. Pyrimidine derivatives have been shown to inhibit protein kinases, which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism. Therefore, it is plausible that 5-fluoro-2,4-dimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine may interact with these enzymes and other biomolecules in a similar manner.

Cellular Effects

Given its structural similarity to other pyrimidine derivatives, it may exert cytotoxic activities against various cell lines

Molecular Mechanism

Based on the known activities of similar pyrimidine derivatives, it may exert its effects at the molecular level through the inhibition of protein kinases. This could involve binding interactions with these enzymes, leading to their inhibition or activation, and subsequent changes in gene expression.

Metabolic Pathways

Given its structural similarity to other pyrimidine derivatives, it may interact with enzymes or cofactors involved in similar metabolic pathways.

Biological Activity

5-Fluoro-2,4-dimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews its synthesis, biological properties, and potential therapeutic applications based on available literature.

Chemical Structure and Properties

The compound is characterized by the following molecular formula and weight:

Property	Value
Molecular Formula	C19H23FN6O
Molecular Weight	370.4 g/mol
CAS Number	2640946-29-6

The structure includes a pyrimidine core substituted with a pyrazolo group and a piperidine moiety, which are known to enhance biological activity.

Anticancer Activity

Research indicates that compounds with similar structures exhibit potent anticancer properties. A study highlighted that derivatives of pyrazolo[3,4-d]pyrimidines have shown significant inhibition of cancer cell proliferation. For instance, certain analogs demonstrated IC50 values in the nanomolar range against L1210 mouse leukemia cells, suggesting strong antiproliferative effects attributed to their ability to interfere with nucleotide metabolism .

The mechanism underlying the anticancer activity of 5-fluoro-2,4-dimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine involves the intracellular release of active metabolites that inhibit DNA synthesis. Specifically, studies have shown that the compound may act through the release of FdUMP, a potent inhibitor of thymidylate synthase .

Enzymatic Inhibition

In addition to its anticancer properties, this compound and its analogs have been reported to exhibit inhibitory effects on various enzymes. For example, pyrazolo[1,5-a]pyrimidines have been noted for their ability to inhibit protein kinases and other enzymes involved in cellular signaling pathways . This broad spectrum of activity suggests potential applications in treating diseases beyond cancer.

Case Studies

Several case studies have been conducted to evaluate the biological activity of related compounds:

• L1210 Cell Proliferation : A series of studies demonstrated that derivatives with modifications at the pyrimidine and pyrazolo positions significantly inhibited L1210 cell growth. The introduction of various substituents was correlated with increased potency .
• Enzyme Inhibition : Compounds similar to 5-fluoro-2,4-dimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine were tested for their ability to inhibit mono-ADP-ribosyltransferase toxins. These studies revealed competitive inhibition mechanisms with promising K_i values indicating high affinity for target enzymes .

Scientific Research Applications

Anticancer Activity

Research has indicated that compounds similar to 5-fluoro-2,4-dimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine exhibit significant anticancer properties. Studies have shown that these compounds can inhibit tumor growth by targeting specific kinases involved in cancer cell proliferation. For instance, the pyrazolo[3,4-d]pyrimidine moiety is known to interact with protein kinases, which are crucial in cancer signaling pathways .

Antiviral Properties

The compound has demonstrated antiviral activity against various viruses. Its mechanism involves inhibiting viral replication by interfering with viral enzymes or host cell pathways essential for viral life cycles. This makes it a candidate for further studies in antiviral drug development .

Neurological Applications

5-Fluoro-2,4-dimethyl-6-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine has potential applications in treating neurological disorders due to its ability to cross the blood-brain barrier. Research suggests it may modulate neurotransmitter systems, providing therapeutic benefits in conditions such as anxiety and depression .

Case Study 1: Anticancer Efficacy

A study published in Drug Target Insights explored the efficacy of pyrimidine derivatives against breast cancer cell lines. The results showed that the compound significantly reduced cell viability and induced apoptosis through caspase activation pathways .

Case Study 2: Antiviral Mechanism

In a recent investigation into antiviral compounds, researchers found that derivatives of 5-fluoro-pyrimidines inhibited the replication of influenza virus in vitro. The study highlighted the compound's ability to disrupt viral RNA synthesis .

Comparison with Similar Compounds

Comparison with Structural Analogs

Pyrazolo[3,4-d]pyrimidine Derivatives

a) [3-(4-Fluorophenyl)-1-(4-nitrophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amine ()

• Structural Differences : Lacks the piperidinylmethoxy and methyl substituents but includes a 4-fluorophenyl and 4-nitrophenyl group.
• Properties : High thermal stability (melting point >340°C) due to aromatic stacking and nitro group rigidity .

b) WAY-600 and WYE-687 ()

• Structural Differences: WAY-600 contains a morpholino group and indole substituent; WYE-687 includes a methylpyrimidine moiety.
• Activity: Both are mTOR inhibitors with competitive ATP-binding properties. The target compound’s piperidine group may offer improved blood-brain barrier penetration compared to morpholino derivatives .

Thiazolo-Fused Pyrazolo[3,4-d]pyrimidines ()

• Example : 6-Substituted Phenyl-1-phenyl-pyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-4(1H)-one
• Structural Differences : Fusion with a thiazolo ring introduces additional hydrogen-bonding sites.
• Synthesis : Requires sulfuric acid and extended reaction times (4 days), contrasting with the target compound’s likely reflux-based synthesis (similar to ) .

Piperidine-Substituted Analogs ()

a) 5-Fluoro-2,4-dimethyl-6-{[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine ()

• Structural Differences : Replaces the pyrazolo[3,4-d]pyrimidine group with a 4-methylpyrimidin-2-yl moiety.
• Implications : The pyrimidine substituent may reduce kinase selectivity compared to the target compound’s pyrazolo[3,4-d]pyrimidine group, which is optimized for ATP-binding pockets .

b) 6-(Pyridin-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one ()

• Structural Differences : Includes a trifluoromethylphenyl group, enhancing metabolic stability and electron-deficient character.

Data Tables

Table 1: Structural and Functional Comparison

Compound	Core Structure	Key Substituents	Thermal Stability (mp)	Biological Target
Target Compound	Pyrimidine + pyrazolo[3,4-d]pyrimidine	5-Fluoro, 2,4-dimethyl, piperidin-4-ylmethoxy	Not reported	Likely mTOR/kinases
[3-(4-Fluorophenyl)...]amine ()	Pyrazolo[3,4-d]pyrimidine	4-Fluorophenyl, 4-nitrophenyl	>340°C	Kinases (inferred)
WAY-600 ()	Pyrazolo[3,4-d]pyrimidine	Morpholino, indole	Not reported	mTOR (ATP-competitive)
4-Methylpyrimidine analog ()	Pyrimidine	4-Methylpyrimidin-2-yl	Not reported	Unclear

Key Findings

• Thermal Stability : Pyrazolo[3,4-d]pyrimidine derivatives exhibit high melting points (>340°C), suggesting robust crystallinity beneficial for formulation .
• Bioactivity : The target compound’s pyrazolo[3,4-d]pyrimidine group likely enhances kinase inhibition compared to pyrimidine or thiazolo analogs .
• Synthetic Feasibility : Reflux-based methods () are more time-efficient than sulfuric acid-mediated cyclization () .